Cas no 31845-01-9 (3,5-Dibromo-2-nitrothiophene)

• Product Name: 3,5-Dibromo-2-nitrothiophene
• CAS No: 31845-01-9
• MF: C₄HBr₂NO₂S
• MW: 286.929238080978
• CID: 2156772
• PubChem ID: 21821301
• Update Time: 2025-04-21

3,5-Dibromo-2-nitrothiophene Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2-nitrothiophene
• DB-252059
• 31845-01-9
• SCHEMBL15613249
• EN300-7654747
• 869-272-3

• MDL： MFCD18451734
• Inchi： 1S/C4HBr2NO2S/c5-2-1-3(6)10-4(2)7(8)9/h1H
• InChI Key： RQCAGOBHFYBFNT-UHFFFAOYSA-N
• SMILES： BrC1C=C(SC=1[N+](=O)[O-])Br

Computed Properties

• Exact Mass: 286.807
• Monoisotopic Mass: 284.809
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.1A^2
• XLogP3: 3.5